Cas no 1049391-85-6 (N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide)

• Product Name: N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• CAS No: 1049391-85-6
• MF: C₂₀H₂₄FN₃O₄S
• MW: 421.485667228699
• CID: 6575546
• Update Time: 2025-06-03

N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• Inchi： 1S/C20H24FN3O4S/c21-16-1-3-17(4-2-16)24-11-9-23(10-12-24)8-7-22-29(25,26)18-5-6-19-20(15-18)28-14-13-27-19/h1-6,15,22H,7-14H2
• InChI Key： UOGCDMAZJZBCMO-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(S(NCCN3CCN(C4=CC=C(F)C=C4)CC3)(=O)=O)C=C2OCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Comprehensive Analysis of N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1049391-85-6)

The compound N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide (CAS No. 1049391-85-6) is a sulfonamide derivative with a unique structural framework combining a piperazine moiety and a benzodioxine ring. This molecular architecture has garnered significant interest in pharmaceutical and biochemical research due to its potential interactions with neurotransmitter receptors and enzyme inhibition properties. Researchers are particularly intrigued by its possible applications in central nervous system (CNS) disorders, a hot topic in modern drug discovery.

In recent years, the scientific community has shown growing interest in piperazine-based compounds due to their versatility in medicinal chemistry. The presence of the 4-fluorophenyl group in this molecule enhances its binding affinity to specific biological targets, making it a subject of study for neuropharmacology applications. With increasing searches for "novel CNS-targeting sulfonamides" and "fluorinated piperazine derivatives," this compound aligns perfectly with current research trends.

The benzodioxine-sulfonamide core of this molecule contributes to its metabolic stability and blood-brain barrier permeability, two critical factors in CNS drug development. These properties have led to investigations into its potential role in addressing neurological conditions that dominate healthcare discussions today. Online search analytics reveal rising queries about "small molecule neuro modulators" and "GPCR-targeting compounds," areas where this chemical entity shows promise.

From a synthetic chemistry perspective, the compound's multiple pharmacophores offer opportunities for structure-activity relationship (SAR) studies. The ethyl linker between the piperazine and sulfonamide groups provides flexibility for molecular optimization, a feature frequently searched by medicinal chemists exploring "spacer length optimization in drug design." This adaptability makes the compound valuable for lead optimization programs in pharmaceutical research.

The fluorine substitution pattern on the phenyl ring represents another area of interest, as fluorinated compounds continue to gain attention in drug discovery. Recent publications highlight the importance of strategic fluorine incorporation for improving drug-like properties, a concept reflected in growing search terms like "fluorine in CNS drugs" and "fluorinated bioactive molecules." This positions CAS No. 1049391-85-6 as relevant to contemporary research priorities.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The quality control aspects of such specialized compounds are increasingly important, as evidenced by search trends for "analytical method validation for novel APIs" and "impurity profiling of complex molecules." These technical considerations are crucial for researchers working with this chemical entity.

In the context of intellectual property landscape, compounds with this structural motif have appeared in several patent applications, particularly those related to neurological therapeutics. The growing patent activity in this area correlates with search engine data showing increased interest in "patented CNS drug scaffolds" and "novel neuroactive compounds." This underscores the compound's potential commercial and therapeutic significance.

From a computational chemistry perspective, molecular docking studies suggest interesting interactions with various neurotransmitter receptors. The rise of AI-assisted drug discovery has brought attention to such computational approaches, with search volumes increasing for terms like "in silico receptor binding prediction" and "molecular dynamics of drug candidates." These computational insights help prioritize experimental investigations of this compound.

The compound's physicochemical properties, including its logP and aqueous solubility, make it suitable for further pharmacological evaluation. These characteristics align with current industry focus on "drug-like properties optimization" and "lead compound selection criteria," frequently searched topics among pharmaceutical professionals. Such properties are critical for translational research applications.

Ongoing research into structure-based drug design continues to highlight the importance of compounds with this molecular architecture. The integration of medicinal chemistry principles with biological screening approaches creates opportunities for discovering new applications. Search trend analysis shows sustained interest in "multi-target drug discovery" and "polypharmacology approaches," areas where this compound's diverse pharmacophores may prove valuable.

As the pharmaceutical industry emphasizes targeted therapies and precision medicine, compounds like N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-2,3-dihydro-1,4-benzodioxine-6-sulfonamide gain importance. The convergence of chemical biology and therapeutic development creates exciting possibilities, reflected in growing searches for "mechanism of action studies" and "biological target identification." These developments position CAS No. 1049391-85-6 as a compound worthy of continued investigation.